Cas no 219774-62-6 (Cyclo[2,3-didehydroalanyl-2-methyl-b-alanyl-4-(sulfooxy)glutaminyl-(8E,10E)-3-hydroxy-2,6,10,13-tetramethyl-7-oxo-8,10-eicosadienoyl])

• Product Name: Cyclo[2,3-didehydroalanyl-2-methyl-b-alanyl-4-(sulfooxy)glutaminyl-(8E,10E)-3-hydroxy-2,6,10,13-tetramethyl-7-oxo-8,10-eicosadienoyl]
• CAS No: 219774-62-6
• MF: C₃₆H₅₈N₄O₁₁S
• MW: 754.930929660797
• CID: 261922
• Update Time: 2024-03-01

Cyclo[2,3-didehydroalanyl-2-methyl-b-alanyl-4-(sulfooxy)glutaminyl-(8E,10E)-3-hydroxy-2,6,10,13-tetramethyl-7-oxo-8,10-eicosadienoyl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[2,3-didehydroalanyl-2-methyl-b-alanyl-4-(sulfooxy)glutaminyl-(8E,10E)-3-hydroxy-2,6,10,13-tetramethyl-7-oxo-8,10-eicosadienoyl]
• Topostatin
• Topostatin (Thermomonospora alba)
• Cyclo[2,3-didehydroalanyl-2-methyl-β-alanyl-4-(sulfooxy)glutaminyl-(8E,10E)-3-hydroxy-2,6,10,13-tetramethyl-7-oxo-8,10-eicosadienoyl]

• Inchi： 1S/C36H58N4O11S/c1-8-9-10-11-12-13-22(2)14-15-23(3)16-18-29(41)24(4)17-19-30-26(6)34(44)39-27(7)35(45)38-21-25(5)33(43)40-28(36(46)50-30)20-31(32(37)42)51-52(47,48)49/h15-16,18,22,24-26,28,30-31H,7-14,17,19-21H2,1-6H3,(H2,37,42)(H,38,45)(H,39,44)(H,40,43)(H,47,48,49)/b18-16+,23-15+
• InChI Key： XLDIAUNLPWGNHO-XWZQQIMHSA-N
• SMILES： CCCCCCCC(C/C=C(/C=C/C(C(CCC1C(C)C(=O)NC(=C)C(=O)NCC(C)C(=O)NC(CC(C(=O)N)OS(=O)(=O)O)C(=O)O1)C)=O)\C)C

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 52
• XLogP3: 5.024

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides